Cas no 1806542-14-2 (3-(Bromomethyl)-2-propionylmandelic acid)

• Product Name: 3-(Bromomethyl)-2-propionylmandelic acid
• CAS No: 1806542-14-2
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4942668
• Update Time: 2025-10-24

3-(Bromomethyl)-2-propionylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-propionylmandelic acid

• Inchi： 1S/C12H13BrO4/c1-2-9(14)10-7(6-13)4-3-5-8(10)11(15)12(16)17/h3-5,11,15H,2,6H2,1H3,(H,16,17)
• InChI Key： FRRHXJFWIBQBBO-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(C(=O)O)O)=C1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6

Additional information on 3-(Bromomethyl)-2-propionylmandelic acid

3-(Bromomethyl)-2-propionylmandelic Acid: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-propionylmandelic acid, identified by the CAS number CAS No. 1806542-14-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from the amino acid phenylalanine. The introduction of the bromomethyl and propionyl groups into the structure of mandelic acid introduces unique chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 3-(Bromomethyl)-2-propionylmandelic acid in the field of organic synthesis. Its structure allows for a wide range of chemical transformations, making it a versatile building block in the construction of complex molecules. For instance, the bromomethyl group can act as an electrophilic site, enabling nucleophilic substitutions that are crucial in synthesizing bioactive compounds. Similarly, the propionyl group provides a platform for further functionalization, such as esterification or amidation, which can enhance the compound's solubility or bioavailability.

In terms of biological activity, 3-(Bromomethyl)-2-propionylmandelic acid has shown promise in preliminary assays. Researchers have explored its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. The compound's ability to modulate enzyme activity suggests its potential application in drug discovery, particularly in the development of treatments for metabolic disorders or neurodegenerative diseases.

The synthesis of 3-(Bromomethyl)-2-propionylmandelic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One notable approach involves the alkylation of mandelic acid with a bromomethyl group, followed by subsequent functionalization to introduce the propionyl moiety. This method has been optimized to improve yield and purity, ensuring that the compound meets the rigorous standards required for pharmaceutical applications.

The structural versatility of CAS No. 1806542-14-2 also makes it an attractive candidate for materials science applications. For example, its ability to form stable covalent bonds with other molecules could be exploited in the development of novel polymers or coatings with tailored properties. Additionally, its chiral nature could be leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds that are essential for many advanced materials.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 3-(Bromomethyl)-2-propionylmandelic acid. Initial findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its ecological impact and ensure its safe use in industrial and medical applications.

In conclusion, 3-(Bromomethyl)-2-propionylmandelic acid, or CAS No. 1806542-14-2, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, combined with its promising biological and chemical properties, positions it as a key player in advancing both scientific understanding and practical applications across multiple disciplines.